Cas no 62439-35-4 (4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate)

• Product Name: 4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate
• CAS No: 62439-35-4
• MF: C₁₉H₂₅NO₂
• MW: 299.40730547905
• MDL: MFCD09263721
• CID: 57867
• PubChem ID: 112844
• Update Time: 2025-06-10

4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate
• p-Cyanophenyl trans-4-pentylcyclohexanecarboxylate
• 4-Cyanophenyl trans-4-n-pentylcyclohexanecarboxylate
• (4-cyanophenyl) 4-pentylcyclohexane-1-carboxylate
• 4-pentyl-cyclohexanecarboxylic acid 4-cyano-phenyl ester
• RO-CM-1850
• SR-01000390093
• SCHEMBL8052312
• 4-Cyanophenyl 4-pentylcyclohexanecarboxylate #
• p-cyanophenyl trans-4-pentylcyclohexane carboxylate
• DTXSID30886172
• 4-CYANOPHENYL 4-PENTYLCYCLOHEXANE-1-CARBOXYLATE
• 70443-56-0
• FT-0738719
• InChI=1/C19H25NO2/c1-2-3-4-5-15-6-10-17(11-7-15)19(21)22-18-12-8-16(14-20)9-13-18/h8-9,12-13,15,17H,2-7,10-11H2,1H3
• SR-01000390093-1
• A833772
• DTXSID40933282
• AKOS001586463
• JRNQQLWJXYJSRU-UHFFFAOYSA-
• AB01320680-02
• 4-Cyclophenyl-4'-trans-pentyl cyclohexyl carboxylate
• 4-Cyanophenyl 4-pentylcyclohexanecarboxylate
• 4-CYANOPHENYL (1S,4R)-4-PENTYLCYCLOHEXANE-1-CARBOXYLATE
• 4-Cyclophenyl-4-trans-n-pentylcyclohexylcarboxylate
• SCHEMBL5348508
• 4-Cyanophenyl4-pentylcyclohexanecarboxylate
• JRNQQLWJXYJSRU-JCNLHEQBSA-N
• NCGC00325853-01
• trans-4-Cyanophenyl 4-pentylcyclohexanecarboxylate
• W-104997
• NS00057288
• Cyclohexanecarboxylic acid, 4-pentyl-, 4-cyanophenyl ester, trans-
• 62439-35-4
• 148020-35-3
• EINECS 263-543-4
• JRNQQLWJXYJSRU-UHFFFAOYSA-N

• MDL： MFCD09263721
• Inchi： 1S/C19H25NO2/c1-2-3-4-5-15-6-10-17(11-7-15)19(21)22-18-12-8-16(14-20)9-13-18/h8-9,12-13,15,17H,2-7,10-11H2,1H3
• InChI Key： JRNQQLWJXYJSRU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 299.18900
• Monoisotopic Mass: 299.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.06 g/cm3
• Boiling Point: 430.4ºC at 760 mmHg
• Flash Point: 430.4 °C at 760 mmHg
• Refractive Index: 1.527
• PSA: 50.09000
• LogP: 4.85038

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate

Chemical Profile of 4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate (CAS No. 62439-35-4)

4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate, identified by its Chemical Abstracts Service (CAS) number 62439-35-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted cyclohexanecarboxylates, characterized by its structural integration of a cyano-substituted phenyl group and a trans-4-pentylcyclohexane moiety. The unique combination of these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate consists of a cyclohexane ring substituted with a carboxylate group at one position and a pentyl group at the opposite trans position. The phenyl ring is further functionalized with a cyano group, which introduces a polar and electron-withdrawing nature to the molecule. This structural arrangement not only influences the compound's solubility and stability but also plays a crucial role in its potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The presence of both the cyano group and the carboxylate moiety in 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate suggests potential bioactivity as an inhibitor or modulator of enzymes and receptors involved in these pathways. For instance, the cyano group is known to participate in hydrogen bonding interactions, which can enhance binding affinity to specific protein targets, while the carboxylate group can engage in ionic interactions with positively charged residues on biomolecules.

Recent studies have highlighted the importance of cyclohexane derivatives in pharmaceutical applications due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The trans configuration of the pentyl group in 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate contributes to reduced steric hindrance, allowing for better access to biological targets compared to cis isomers. This configuration has been observed to improve oral bioavailability and metabolic stability, making it an attractive scaffold for drug design.

The cyano-substituted phenyl ring in 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate is particularly noteworthy for its potential role in modulating enzyme activity. Cyanohydrins and their derivatives have been extensively studied for their inhibitory effects on various enzymes, including kinases and esterases. The cyano group can act as a nucleophile or participate in Michael addition reactions, providing multiple avenues for interaction with biological targets. This versatility makes 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate a promising candidate for further investigation in medicinal chemistry.

Moreover, the compound's structural features suggest potential applications in the development of chiral drugs. The presence of a single stereocenter at the cyclohexane ring allows for the synthesis of enantiomerically pure forms, which can exhibit enhanced selectivity and reduced side effects compared to racemic mixtures. Chiral drugs are particularly important in treating neurological disorders, where enantiomeric differences can significantly impact therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. 4-Cyanophenyl trans-4-pentylcyclohexanecarboxylate has been subjected to such computational analyses to evaluate its binding affinity to various biological targets. Preliminary results indicate that this compound may interact with enzymes involved in inflammation pathways, such as COX-2 and LOX enzymes, suggesting its potential as an anti-inflammatory agent.

The synthesis of 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include Friedel-Crafts acylation followed by nucleophilic substitution or reduction reactions to introduce the cyano and pentyl groups. Advances in synthetic methodologies have allowed for more efficient production processes, enabling larger-scale preparations for preclinical studies.

In conclusion, 4-cyanophenyl trans-4-pentylcyclohexanecarboxylate (CAS No. 62439-35-4) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it a valuable scaffold for drug discovery efforts aimed at treating neurological disorders, inflammation, and other diseases. Further experimental studies are warranted to elucidate its biological activity and therapeutic potential.